Cas no 97872-29-2 (2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide)

97872-29-2 structure
Product name:2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide
2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide
- DTXSID10243325
- 97872-29-2
- 1,2-Benzisoxazole-3-acetamide, alpha,alpha-dichloro-N-(1-methyl-1-phenylethyl)-
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- Inchi: InChI=1S/C18H16Cl2N2O2/c1-17(2,12-8-4-3-5-9-12)21-16(23)18(19,20)15-13-10-6-7-11-14(13)24-22-15/h3-11H,1-2H3,(H,21,23)
- InChI Key: QSPQEFSNDWOGFC-UHFFFAOYSA-N
- SMILES: CC(C)(C1=CC=CC=C1)NC(=O)C(C2=NOC3=CC=CC=C32)(Cl)Cl
Computed Properties
- Exact Mass: 362.059
- Monoisotopic Mass: 362.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
- XLogP3: 4.3
Experimental Properties
- Density: 1.33
- Boiling Point: 546.6°C at 760 mmHg
- Flash Point: 284.4°C
- Refractive Index: 1.611
2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide Related Literature
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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